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Compound of Interest

N-(3-Chlorophenyl)-N-
Compound Name:

hydroxybenzamide
CAS No.: 67055-91-8

Cat. No.: B15443993

Get Quote

\ J

As a Senior Application Scientist, | approach chemical handling not merely as a checklist of
compliance, but as a mechanistic science. N-(3-Chlorophenyl)-N-hydroxybenzamide (CAS:
67055-91-8) is a highly specialized halogenated hydroxamic acid derivative. While it is an
invaluable structural motif in drug discovery—often utilized for its metal-chelating properties in
enzyme inhibition—it presents unique toxicological challenges that demand rigorous
operational controls.

The following guide provides a self-validating, step-by-step operational plan for the safe
handling, solubilization, and disposal of this compound.

Mechanistic Toxicology & Hazard Causality

To design an effective safety protocol, we must first understand why this specific molecule is
hazardous. The risks associated with N-(3-Chlorophenyl)-N-hydroxybenzamide are driven
by two distinct structural features:
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e Acyl Nitroso Formation (Sensitization & Toxicity): The N-hydroxybenzamide core is highly
susceptible to oxidation. Upon exposure to oxidative environments, it forms transient but
intensely electrophilic 1[1]. These species can rapidly deplete cellular glutathione and
covalently bind to nucleophilic residues on proteins, triggering oxidative stress and severe
skin sensitization[1][2].

 Enhanced Dermal Penetration: The addition of the 3-chlorophenyl moiety significantly
increases the molecule's lipophilicity (LogP). This enables the compound to rapidly cross the
stratum corneum, especially when dissolved in carrier solvents like DMSO or DMF, turning a
surface irritant into a systemic hazard.

o Acute Irritation: As a fine powder, the compound acts as a Category 3 respiratory irritant and
a Category 2 skin/eye irritant[3].

Quantitative Data & Hazard Summary

o Mechanistic Implication for
Property Value / Classification )
Handling
Low molecular weight
Molecular Weight 247.68 g/mol facilitates rapid dermal

diffusion if solubilized.

Forms dense particulates;
Density 1.378 g/cm3 prone to static-induced

aerosolization during transfer.

Direct mucosal contact causes
Skin/Eye Irritation Category 2 / 2A[3] severe irritation; tight-fitting

goggles are mandatory.

| Respiratory Toxicity | Category 3[3] | Inhalation of dust triggers respiratory tract irritation;
mandates fume hood use. |

Personal Protective Equipment (PPE) Matrix

Do not rely on standard laboratory attire. The PPE selected below is specifically engineered to
counter the lipophilic and reactive nature of this compound.
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PPE Category Specification Causality & Justification

Nitrile offers robust resistance
to aromatic amides. Double-
o gloving is critical because
_ Double Nitrile Gloves (Outer: _
Hand Protection carrier solvents (DMSO) can
0.4 mm, Inner: 0.11 mm) ) )

rapidly degrade thin gloves,
pulling the dissolved

compound through the barrier.

Standard safety glasses leave

_ o . the orbital cavity exposed to
) Tight-fitting chemical safety )
Eye Protection aerosolized Category 2A

oggles
9099 irritant dust. Goggles provide a

full seal.

Protects against potential
] Flame-Retardant (FR) Lab static-discharge-induced
Body Protection o )
Coat, closed-toe shoes ignition during the transfer of

dry, halogenated powders.

Required only if emergency

) cleanup occurs outside a fume
. N95/P100 Particulate , _
Respiratory Resirat hood. Routine handling must
espirator
never occur on an open

bench[3].

Operational Workflow & Handling Protocol

The following protocol is a self-validating system: if you observe static cling during weighing, or
if secondary containment shows UV-active residue post-transfer, the protocol has been
breached and must be restarted.

Protocol: Safe Solubilization and Aliquoting

Objective: Prepare a stock solution (e.g., in anhydrous DMSQO) without exposing the operator to
aerosolized particulates or inducing dermal penetration.
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Step 1: Environmental Preparation Ensure the Class Il Fume Hood has a face velocity of at
least 100 fpm. Clear the workspace of all strong oxidizers (e.g., peroxides, bleach), as these
can rapidly oxidize the hydroxamic acid into reactive acyl nitroso species[2].

Step 2: Static Neutralization (Critical Step) Halogenated powders accumulate static charge.
Pass an antistatic ionizer over the analytical balance, the spatula, and the sealed chemical
vial for 30 seconds. Self-Validation: The balance reading will stabilize immediately without
drifting, and the powder will not "jump" to the spatula.

Step 3: Closed-Vial Weighing Place a pre-tared amber glass vial directly onto the balance.
Using a grounded micro-spatula, transfer the required mass into the vial. Do not use open
weigh boats, as they maximize surface area exposure.

Step 4: In-Situ Solubilization Do not transfer the dry powder to a secondary volumetric flask.
Instead, add the carrier solvent (DMSO/DMF) directly to the amber vial inside the fume hood.
Cap immediately and vortex. Causality: Handling the powder and a penetration-enhancing
solvent simultaneously outside a controlled zone exponentially increases the risk of systemic
dermal absorption.
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Workflow for the safe handling, solubilization, and disposal of N-(3-Chlorophenyl)-N-
hydroxybenzamide.

Spill Response & Waste Disposal Plan

Surface Decontamination: In the event of a powder spill, do not dry-sweep. Cover the spill with
absorbent paper and wet it with 70% ethanol to suppress dust. Wipe the spatula, balance pan,
and hood surface with the same ethanol solution. Causality: Ethanol effectively solubilizes
residual traces of the compound without acting as a strong oxidizer. Never use bleach (sodium
hypochlorite) for decontamination, as it will instantly generate reactive acyl nitroso
byproducts[2].

Waste Segregation & Disposal: Collect all solid waste (contaminated gloves, paper) and liquid
waste in dedicated, clearly labeled hazardous waste containers. Because standard aqueous
waste streams cannot effectively degrade robust halogenated aromatic rings, the waste must
be segregated specifically for high-temperature commercial incineration[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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